Cas no 1803845-13-7 (2-Aminophenylpropanal)

• Product Name: 2-Aminophenylpropanal
• CAS No: 1803845-13-7
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 4962265
• Update Time: 2025-05-25

2-Aminophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Aminophenylpropanal

• Inchi： 1S/C9H11NO/c1-7(6-11)8-4-2-3-5-9(8)10/h2-7H,10H2,1H3
• InChI Key： ACGJTGHPFLXZAS-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-Aminophenylpropanal

Professional Introduction to 2-Aminophenylpropanal (CAS No. 1803845-13-7)

2-Aminophenylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 1803845-13-7, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and synthetic biology. This aldehyde derivative features a unique structural framework comprising an aromatic ring substituted with an amine group and an aldehyde functionality attached to a propyl side chain. Such a molecular configuration makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound’s dual functionality—the presence of both an amine and an aldehyde—provides multiple sites for chemical modification, enabling its incorporation into a wide array of pharmacophores. This adaptability has positioned 2-Aminophenylpropanal as a valuable building block in medicinal chemistry, facilitating the design and synthesis of molecules with potential biological activity. Recent advancements in drug discovery have highlighted its role in generating derivatives with enhanced binding affinity and selectivity, making it a subject of intense research interest.

In the realm of synthetic methodologies, 2-Aminophenylpropanal has been utilized in various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing biaryl and heteroaryl systems, respectively. These transformations are particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions, a key area in modern drug design. The compound’s aldehyde group also allows for condensation reactions with nucleophiles such as amines and hydrazines, leading to imines or hydrazones—structures that are frequently encountered in bioactive molecules.

Recent studies have demonstrated the utility of 2-Aminophenylpropanal in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. By serving as a precursor to more complex scaffolds, this compound contributes to the development of molecules that can modulate signaling pathways dysregulated in pathological conditions. For instance, derivatives derived from 2-Aminophenylpropanal have been explored for their potential to inhibit tyrosine kinases, enzymes overexpressed in many malignancies. The precise tuning of electronic properties through structural modifications allows researchers to fine-tune potency and selectivity, minimizing off-target effects.

The pharmacological relevance of 2-Aminophenylpropanal extends beyond kinase inhibition. Its structural motif has been incorporated into scaffolds targeting other therapeutic areas, including central nervous system (CNS) disorders and infectious diseases. The aromatic-amine-propanal core has shown promise in modulating neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and neurodegeneration. Furthermore, its derivatives have been investigated for their antimicrobial properties, highlighting its versatility in addressing diverse therapeutic challenges.

From a computational chemistry perspective, the molecular dynamics and electronic structure of 2-Aminophenylpropanal have been extensively studied using density functional theory (DFT) and molecular mechanics (MM) simulations. These computational approaches have provided insights into its reactivity patterns and interactions with biological targets. For example, virtual screening campaigns leveraging these computational tools have identified novel analogs of 2-Aminophenylpropanal with improved pharmacokinetic profiles. Such high-throughput computational methods are becoming indispensable in accelerating the discovery process by rapidly evaluating large libraries of compounds.

The synthetic accessibility of 2-Aminophenylpropanal is another factor contributing to its prominence in research. While not commercially available as a bulk reagent on a large scale, it can be readily synthesized through multi-step organic transformations starting from readily accessible precursors such as phenylacetaldehyde or benzylamine derivatives. Recent innovations in catalytic methods have further streamlined its preparation, enabling researchers to focus more on downstream applications rather than on labor-intensive synthetic routes.

In conclusion, 2-Aminophenylpropanal (CAS No. 1803845-13-7) represents a cornerstone compound in modern medicinal chemistry due to its structural versatility and functional adaptability. Its role as an intermediate in synthesizing bioactive molecules has been underscored by recent advances across multiple therapeutic domains. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its place as a key player in drug discovery efforts worldwide.